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Compound of Interest

Compound Name: Cy2-SE (iodine)
Cat. No.: B15557028
Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Cy2-SE (iodine), a cyanine-based
fluorescent dye widely utilized in biological research and drug development for the covalent
labeling of proteins, antibodies, and other biomolecules. This document details its chemical
structure, physicochemical properties, a comprehensive experimental protocol for protein
labeling, and the underlying reaction mechanism.

Core Concepts: Chemical Structure and Properties

Cy2-SE (iodine), also known as Cyanine2 Succinimidyl Ester (iodine), is an amine-reactive
fluorescent probe. The core structure consists of two nitrogen-containing heterocyclic rings
linked by a polymethine bridge, characteristic of cyanine dyes. The succinimidyl ester (SE)
group provides the reactivity towards primary amines, while the iodide serves as the
counterion.

Chemical Structure:

Physicochemical and Fluorescent Properties:
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The following table summarizes the key quantitative data for Cy2-SE (iodine).

Property

Value

Reference

Molecular Formula

C29H30IN306

[1]

Molecular Weight 643.47 g/mol [1]
CAS Number 186205-33-4 [1]
Excitation Maximum (Aex) ~492 nm [2]
Emission Maximum (Aem) ~510 nm

Appearance Solid [1]
Solubility Soluble in DMSO and DMF

Molar Extinction Coefficient ()

Cyanine dyes typically have
high extinction coefficients,
often exceeding 100,000
cm~iIM-1,

[3]

Quantum Yield (®)

The quantum yield of cyanine
dyes can be influenced by their
environment. For comparison,
the quantum yields of Cy3 and
Cy5 have been reported to be
around 0.24 and 0.20,

respectively.

[4]

Mechanism of Action: Amine-Reactive Labeling

Cy2-SE is an amine-reactive dye, meaning it specifically reacts with primary amines (-NH2)

present on target biomolecules.[5] In proteins, these primary amines are found at the N-

terminus and on the side chain of lysine residues.

The labeling reaction involves the nucleophilic attack of the unprotonated primary amine on the

succinimidyl ester group of the Cy2 dye. This results in the formation of a stable amide bond,

covalently linking the dye to the protein, and the release of N-hydroxysuccinimide (NHS) as a
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byproduct. The reaction is most efficient at a slightly alkaline pH (typically 8.0-9.0), where the
primary amines are deprotonated and thus more nucleophilic.

Experimental Protocol: Protein Labeling with Cy2-
SE (lodine)

This section provides a detailed methodology for the covalent labeling of a protein, such as an
antibody, with Cy2-SE (iodine).

Materials

e Protein sample (e.g., IgG antibody) in an amine-free buffer (e.g., PBS)

Cy2-SE (iodine)

Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)

Labeling Buffer: 0.1 M sodium bicarbonate or sodium borate buffer, pH 8.5

Quenching Buffer: 1 M Tris-HCI, pH 8.5

Purification column (e.g., Sephadex G-25)

Phosphate-Buffered Saline (PBS), pH 7.4

Procedure

e Protein Preparation:

o Dissolve the protein in the Labeling Buffer to a final concentration of 2-10 mg/mL. Ensure
the buffer is free of primary amines (e.qg., Tris, glycine) as they will compete with the
protein for reaction with the dye.

e Dye Preparation:

o Immediately before use, dissolve the Cy2-SE (iodine) in anhydrous DMSO or DMF to a
final concentration of 10 mg/mL.
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Calculation of Dye-to-Protein Molar Ratio:

o For optimal labeling, a molar excess of the dye to the protein is required. A typical starting
point is a 10- to 20-fold molar excess of dye. The optimal ratio may need to be determined
empirically for each specific protein.

Labeling Reaction:

o While gently vortexing, slowly add the calculated volume of the dissolved Cy2-SE to the
protein solution.

o Incubate the reaction mixture for 1 hour at room temperature, protected from light.

Quenching of the Reaction:

o Add the Quenching Buffer to the reaction mixture to a final concentration of 50-100 mM to
guench any unreacted dye.

o Incubate for 30 minutes at room temperature.

Purification of the Labeled Protein:

o Separate the labeled protein from the unreacted dye and byproducts using a size-
exclusion chromatography column (e.g., Sephadex G-25) pre-equilibrated with PBS.

o Collect the fractions containing the labeled protein, which will be visually colored.

Determination of Degree of Labeling (DOL):

o The DOL, which is the average number of dye molecules per protein molecule, can be
determined spectrophotometrically by measuring the absorbance of the purified conjugate
at 280 nm (for the protein) and at the absorbance maximum of Cy2 (~492 nm).

Workflow Diagram

The following diagram illustrates the key steps in the protein labeling workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b15557028?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557028?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

